Cas no 17140-24-8 (1,1-dioxo-1,2-benzothiazol-3-one;dodecan-1-amine)

1,1-dioxo-1,2-benzothiazol-3-one;dodecan-1-amine structure
17140-24-8 structure
Product Name:1,1-dioxo-1,2-benzothiazol-3-one;dodecan-1-amine
CAS No:17140-24-8
MF:C19H32N2O3S
MW:368.533984184265
CID:905483
PubChem ID:28317
Update Time:2025-04-19

1,1-dioxo-1,2-benzothiazol-3-one;dodecan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1,1-dioxo-1,2-benzothiazol-3-one;dodecan-1-amine
    • AC1L1F2Y; NSC206438; 1,2-Benzisothiazolin-3-one, 1,1-dioxide, compd. with dodecylamine (1:1); NSC-206438; 1, 1,1-dioxide, compd. with dodecylamine (1:1); 1, 1,1-dioxide, compd. with 1-dodecanamine (1:1); 1,2-benzothiazol-3(2H)-one 1,1-dioxide - dodecan-1-amine (1:1); 1,2-Benzsothiazol-3(2H)-one, 1,1-dioxide, compd. with 1-dodecanamine (1:1);
    • DTXSID80169083
    • NSC 206438
    • NSC206438
    • 17140-24-8
    • NSC-206438
    • Inchi: 1S/C12H27N.C7H5NO3S/c1-2-3-4-5-6-7-8-9-10-11-12-13;9-7-5-3-1-2-4-6(5)12(10,11)8-7/h2-13H2,1H3;1-4H,(H,8,9)
    • InChI Key: SDGNZFWKQHYOQW-UHFFFAOYSA-N
    • SMILES: S1(C2C=CC=CC=2C(N1)=O)(=O)=O.NCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 368.21356
  • Monoisotopic Mass: 368.21336406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 10
  • Complexity: 384
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 97.6Ų

Experimental Properties

  • PSA: 89.26
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.